4-(3-Pyridinyl)pyrimidine-2-thiol
Overview
Description
“4-(3-Pyridinyl)pyrimidine-2-thiol” is a chemical compound with the molecular formula C9H7N3S . It is a type of thioxopyrimidine, a class of compounds known for their diverse biological activities .
Synthesis Analysis
The synthesis of thioxopyrimidines like “this compound” often involves [3+3], [4+2], or [5+1] cyclization processes or domino reactions . In many cases, the methods of synthesis of such heterocyclic systems are limited to direct interaction of various 2-halo derivatives with sulfur-containing reagents .Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrimidine ring attached to a pyridine ring via a sulfur atom .Scientific Research Applications
Chemical Reactions and Synthesis
4-(3-Pyridinyl)pyrimidine-2-thiol, a derivative of pyrimidine, plays a crucial role in various chemical reactions and synthesis processes. For instance, Čikotienė et al. (2007) examined the reactions of pyrimidines with amines and thiols, highlighting the versatility of these compounds in chemical synthesis. The study demonstrated the capability of pyrimidines to undergo regio- and stereoselective addition reactions, forming syn- and anti-addition products with primary and secondary amines or thiols (Čikotienė et al., 2007).
Biological and Pharmaceutical Applications
In the biological and pharmaceutical domain, this compound derivatives exhibit significant potential. For example, Patil et al. (2008) explored the use of heteroaromatic thiol compounds, including pyridine and pyrimidine derivatives, in the in vitro-refolding of a recombinantly expressed single-chain Fv fragment. This study underscores the potential of pyrimidine derivatives in biotechnological applications, particularly in protein folding and stabilization (Patil, Rudolph, & Lange, 2008).
Optoelectronic and Nonlinear Optical Properties
This compound derivatives also demonstrate significant applications in the field of optoelectronics and nonlinear optics (NLO). Hussain et al. (2020) conducted a comparative study on the NLO properties of various pyrimidine derivatives. They found that these compounds exhibit considerable NLO character, making them suitable for high-tech applications in optoelectronics (Hussain et al., 2020).
Antioxidant and Anti-inflammatory Properties
The antioxidant and anti-inflammatory properties of pyrimidine derivatives have been a subject of interest in recent studies. Shehab, Abdellattif, and Mouneir (2018) synthesized novel pyrimidine-2-thiol derivatives and found them to exhibit potent anti-inflammatory and antioxidant activities. This suggests potential therapeutic applications for these compounds in treating inflammation-related conditions (Shehab, Abdellattif, & Mouneir, 2018).
Analytical Chemistry Applications
In analytical chemistry, pyrimidine-2-thiol derivatives have been employed for the spectrophotometric determination of metal ions. Gaikwad, Mahamuni, and Anuse (2005) utilized a pyrimidine-2-thiol derivative as an analytical reagent for the extractive spectrophotometric determination of bismuth(III) in alloy samples, showcasing the utility of these compounds in chemical analysis (Gaikwad, Mahamuni, & Anuse, 2005).
Safety and Hazards
Future Directions
The future directions for “4-(3-Pyridinyl)pyrimidine-2-thiol” and similar compounds could involve further exploration of their biological activities and the development of new synthesis methods . The potential of these compounds is still not exhausted, and the progress in high-throughput biological screening technologies provides almost unlimited potential in creating physiologically active molecules .
Mechanism of Action
Target of Action
The primary targets of 4-(3-Pyridinyl)pyrimidine-2-thiol, also known as 4-(3-Pyridinyl)-2-thiopyrimidine, are protein kinases . Protein kinases are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Mode of Action
This compound interacts with its targets, the protein kinases, by inhibiting their function . This inhibition disrupts the normal functioning of the protein kinases, leading to changes in cell growth, differentiation, migration, and metabolism .
Biochemical Pathways
The compound affects the biochemical pathways associated with protein kinases. By inhibiting these enzymes, it disrupts the signaling processes such as cell growth regulation, differentiation, migration, and metabolism . The downstream effects of this disruption can lead to changes in cellular functions and potentially have therapeutic effects.
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its inhibitory effect on protein kinases. This inhibition can disrupt cellular signaling processes, potentially leading to changes in cell growth, differentiation, migration, and metabolism . The compound has shown promising anticancer activity, likely due to these effects .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors These may include the presence of other molecules, pH, temperature, and more.
properties
IUPAC Name |
6-pyridin-3-yl-1H-pyrimidine-2-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3S/c13-9-11-5-3-8(12-9)7-2-1-4-10-6-7/h1-6H,(H,11,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGQNGCGHBQHWNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC=NC(=S)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80984758 | |
Record name | 4-(Pyridin-3-yl)pyrimidine-2-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80984758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66242-82-8 | |
Record name | Disodium 5-sulphido-1H-tetrazole-1-methanesulphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066242828 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(Pyridin-3-yl)pyrimidine-2-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80984758 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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